REACTION_CXSMILES
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Cl[C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-])=O)=[CH:4][N:3]=1.[CH3:11][N:12]([CH3:16])[CH2:13][CH2:14][NH2:15].C(N(CC)CC)C>C1COCC1>[CH3:11][N:12]([CH3:16])[CH2:13][CH2:14][NH:15][C:2]1[CH:7]=[CH:6][C:5]([NH2:8])=[CH:4][N:3]=1
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Name
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Quantity
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500 mg
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Type
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reactant
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Smiles
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ClC1=NC=C(C=C1)[N+](=O)[O-]
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Name
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Quantity
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310 mg
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Type
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reactant
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Smiles
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CN(CCN)C
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Name
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Quantity
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0.64 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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the reaction mixture was stirred at room temperature for 16 h
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CONCENTRATION
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Details
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The reaction mixture was concentrated
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Type
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DISSOLUTION
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Details
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the residue was dissolved in dichloromethane
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Type
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WASH
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Details
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washed with 1 N HCl aq and water
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over anhydrous sodium sulfate
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated
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Type
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DISSOLUTION
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Details
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The residue was dissolved in tetrahydrofuran (30 mL)
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Type
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CUSTOM
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Details
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degassed with nitrogen
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Type
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ADDITION
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Details
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charged with catalytic 10 wt. % Pd/C (0.3 g)
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Type
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FILTRATION
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Details
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The reaction mixture was filtered over diatomaceous earth
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated
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Reaction Time |
16 h |
Name
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Type
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product
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Smiles
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CN(CCNC1=NC=C(C=C1)N)C
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Type | Value | Analysis |
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AMOUNT: MASS | 280 mg | |
YIELD: PERCENTYIELD | 50% | |
YIELD: CALCULATEDPERCENTYIELD | 50.1% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |